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Compound of Interest

Compound Name: 5-Amino-2-bromo-3-picoline

Cat. No.: B1280104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

5-Amino-2-bromo-3-picoline (CAS No. 38186-83-3). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification
5-Amino-2-bromo-3-picoline is a chemical compound that requires careful handling due to its

potential health hazards. The following table summarizes its classification according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

System)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the recommended PPE for handling 5-Amino-2-bromo-3-picoline.
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Body Part Recommended Protection Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Inspect gloves for any

damage before use.[3]

Eyes/Face
Safety goggles and/or face

shield

Tightly fitting safety goggles

should be worn. A face shield

is recommended when there is

a risk of splashing.

Body
Laboratory coat or chemical-

resistant apron

A lab coat should be worn at

all times. For larger quantities

or when splashing is likely, a

chemical-resistant apron is

advised.

Respiratory Fume hood or respirator

Always handle this compound

in a well-ventilated area,

preferably within a chemical

fume hood.[3][4] If a fume

hood is not available or if

aerosolization is possible, a

NIOSH-approved respirator

with an appropriate cartridge is

necessary.

Operational Plan: Step-by-Step Handling Procedure
The following workflow diagram and procedural steps provide a clear guide for the safe

handling of 5-Amino-2-bromo-3-picoline from receipt to disposal.
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Workflow for Handling 5-Amino-2-bromo-3-picoline

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Understand Hazards

Prepare Workspace in Fume Hood

Ensure Safety

Weigh Compound

Begin Experiment

Set up Reaction

Monitor Reaction

Quench Reaction (if applicable)

Segregate Waste

Decontaminate Glassware & Surfaces

Dispose of Waste via EH&S

Doff PPE

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling of 5-Amino-2-bromo-3-
picoline.

Procedural Steps:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure that a safety shower and eyewash station are readily accessible.[4]

Put on all required personal protective equipment as detailed in the PPE table.

Prepare your workspace within a certified chemical fume hood to minimize inhalation

exposure.[3]

Handling:

When weighing the solid, do so in the fume hood to avoid generating dust.[5]

Handle the compound with care, avoiding contact with skin and eyes.[3]

Keep the container tightly closed when not in use.[5]

Do not eat, drink, or smoke in the laboratory area.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] If skin

irritation occurs, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.
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Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of 5-Amino-2-bromo-3-picoline and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Solid Waste: Collect any waste solid in a clearly labeled, sealed container.

Liquid Waste: If dissolved in a solvent, collect in a labeled hazardous waste container.

Contaminated Materials: Any items that have come into contact with the chemical, such as

gloves, weighing paper, and pipette tips, should be considered contaminated and disposed

of as hazardous waste.

Disposal Procedure:

All waste containing 5-Amino-2-bromo-3-picoline must be disposed of as hazardous

chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Contact your institution's Environmental Health and Safety (EH&S) department for specific

guidance on waste pickup and disposal procedures.

Do not dispose of this chemical down the drain or in the regular trash.[5]

By adhering to these safety protocols and operational plans, you can minimize the risks

associated with handling 5-Amino-2-bromo-3-picoline and maintain a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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